Cas no 887897-32-7 (3-(2-methoxyacetamido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide)

• Product Name: 3-(2-methoxyacetamido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide
• CAS No: 887897-32-7
• MF: C₁₈H₁₅N₃O₆
• MW: 369.328204393387
• CID: 6420667
• PubChem ID: 7160134
• Update Time: 2025-10-31

3-(2-methoxyacetamido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxyacetamido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide
• 3-(2-methoxyacetamido)-N-(4-nitrophenyl)benzofuran-2-carboxamide
• 2-Benzofurancarboxamide, 3-[(2-methoxyacetyl)amino]-N-(4-nitrophenyl)-
• 887897-32-7
• F0666-1143
• 3-[(2-methoxyacetyl)amino]-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide
• AKOS024594417
• AB00671609-01

• Inchi： 1S/C18H15N3O6/c1-26-10-15(22)20-16-13-4-2-3-5-14(13)27-17(16)18(23)19-11-6-8-12(9-7-11)21(24)25/h2-9H,10H2,1H3,(H,19,23)(H,20,22)
• InChI Key： UDNKUKSQUUSGKK-UHFFFAOYSA-N
• SMILES： O1C(C(NC2C=CC(=CC=2)[N+](=O)[O-])=O)=C(C2C=CC=CC1=2)NC(COC)=O

Computed Properties

• Exact Mass: 369.09608521g/mol
• Monoisotopic Mass: 369.09608521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Density: 1.459±0.06 g/cm3(Predicted)
• Boiling Point: 542.6±50.0 °C(Predicted)
• pka: 10.90±0.70(Predicted)

Additional information on 3-(2-methoxyacetamido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide

Professional Introduction to Compound with CAS No. 887897-32-7 and Product Name: 3-(2-methoxyacetamido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide

The compound identified by the CAS number 887897-32-7 and the product name 3-(2-methoxyacetamido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug discovery. The structural framework of this molecule, characterized by its benzofuran core, amide functionalities, and nitrophenyl substituents, suggests a rich chemical space for exploration in terms of biological activity and pharmacological properties.

Recent research in the area of heterocyclic compounds has highlighted the importance of benzofuran derivatives in the development of novel therapeutic agents. The benzofuran scaffold, a fused aromatic system consisting of a benzene ring and a furan ring, is known for its versatility in biological interactions. The presence of 3-(2-methoxyacetamido) and N-(4-nitrophenyl) groups in this compound introduces specific pharmacophores that can modulate biological pathways through various mechanisms. These functional groups are strategically positioned to interact with biological targets, making this molecule a promising candidate for further investigation.

The nitrophenyl moiety is particularly noteworthy, as nitroaromatic compounds have been extensively studied for their pharmacological effects. The nitro group can undergo reduction to form an amine, which can alter the electronic properties of the molecule and influence its binding affinity to biological targets. This redox-active property makes it an attractive feature for designing prodrugs or molecules that require metabolic activation to exert their therapeutic effects. Additionally, the 2-methoxyacetamido group introduces an amide bond, which is a common motif in many bioactive molecules. Amides are known for their stability and ability to form hydrogen bonds, enhancing the binding interactions with proteins and enzymes.

In the context of current pharmaceutical research, this compound aligns with the growing interest in structure-based drug design. High-throughput screening and computational modeling have become indispensable tools in identifying potential drug candidates. The structural features of 3-(2-methoxyacetamido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide make it a suitable candidate for these approaches. By leveraging computational methods, researchers can predict how this molecule might interact with biological targets such as enzymes or receptors. This predictive capability is crucial for optimizing lead compounds and reducing the time required for drug development.

Moreover, the benzofuran core suggests potential applications in areas such as anti-inflammatory and anticancer therapies. Benzofuran derivatives have been reported to exhibit inhibitory activity against various enzymes involved in inflammatory pathways. For instance, some benzofuran-based compounds have shown promise in reducing inflammation by modulating cyclooxygenase (COX) or lipoxygenase (LOX) activities. The presence of both amide and nitrophenyl groups in this compound may further enhance its potential as an anti-inflammatory agent by providing multiple interaction points with biological targets.

Another area where this compound shows promise is in anticancer research. Cancer chemotherapeutic agents often target specific enzymes or proteins that are dysregulated in tumor cells. The structural complexity of 3-(2-methoxyacetamido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide allows it to potentially interact with multiple targets simultaneously. This multitargeting approach can be particularly effective in overcoming drug resistance, a significant challenge in cancer treatment. Additionally, the redox-active nature of the nitrophenyl group may enable this compound to induce apoptosis or inhibit cell proliferation through mechanisms involving reactive oxygen species (ROS).

Recent advancements in synthetic chemistry have also contributed to the growing interest in benzofuran derivatives. New methodologies for constructing complex heterocyclic frameworks have made it possible to design molecules with tailored properties. The synthesis of 3-(2-methoxyacetamido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide exemplifies these advancements, showcasing the ability to integrate multiple functional groups into a single molecular entity while maintaining structural integrity.

In conclusion, the compound with CAS number 887897-32-7 and product name 3-(2-methoxyacetamido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including the benzofuran core, amide functionalities, and nitrophenyl substituents, make it a versatile molecule with potential applications in anti-inflammatory and anticancer therapies. The growing interest in structure-based drug design and synthetic methodologies further underscores its significance as a lead compound for future research efforts.